Cas no 2680550-30-3 (3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid)

• Product Name: 3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid
• CAS No: 2680550-30-3
• MF: C₉H₉Br₂NO₃S
• MW: 371.045659780502
• CID: 5620953
• PubChem ID: 165937280
• Update Time: 2025-05-20

3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680550-30-3
• EN300-28300898
• 3-(2,5-dibromothiophen-3-yl)-2-acetamidopropanoic acid
• 3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid

• Inchi： 1S/C9H9Br2NO3S/c1-4(13)12-6(9(14)15)2-5-3-7(10)16-8(5)11/h3,6H,2H2,1H3,(H,12,13)(H,14,15)
• InChI Key： DYRACVAQMJYSPV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(S1)Br)CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 370.86494g/mol
• Monoisotopic Mass: 368.86699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid

Research Briefing on 3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid (CAS: 2680550-30-3)

3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid (CAS: 2680550-30-3) is a novel thiophene-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique dibromothiophene scaffold and acetamidopropanoic acid moiety, exhibits promising potential as a building block for drug discovery and as a probe for studying biological systems. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations, which suggest its utility in targeting specific enzymes or pathways relevant to disease states.

The synthesis of 3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid has been optimized to achieve high yields and purity, as reported in recent publications. The compound's structure has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry. Its unique electronic properties, conferred by the dibromothiophene group, make it an attractive candidate for further functionalization and incorporation into larger pharmacophores. Researchers have also explored its potential as a covalent inhibitor, leveraging the reactivity of the bromine atoms for selective binding to target proteins.

Preliminary biological studies have demonstrated that 3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid exhibits moderate activity against certain cancer cell lines, with mechanisms of action under investigation. Its ability to modulate specific signaling pathways, such as those involving protein kinases, has been a focal point of recent research. Additionally, its potential as a tool compound for chemical biology applications, such as activity-based protein profiling, is being explored. These findings highlight the compound's versatility and its potential to contribute to both therapeutic development and basic research.

Future directions for research on 3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid include further optimization of its pharmacological properties, such as solubility and metabolic stability, to enhance its drug-like characteristics. Collaborative efforts between chemists and biologists are expected to uncover new applications for this compound, particularly in the context of targeted therapies for diseases with high unmet medical needs. The ongoing exploration of its structure-activity relationships will be critical for maximizing its potential in both academic and industrial settings.

In conclusion, 3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid represents a promising scaffold in the field of chemical biology and medicinal chemistry. Its unique structural features and preliminary biological activities warrant further investigation, with the potential to yield novel therapeutics or research tools. As the body of research on this compound grows, it is expected to play an increasingly important role in advancing our understanding of complex biological systems and in the development of innovative treatments.